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Compound of Interest

Compound Name: 1H-Indole-3-propanol

Cat. No.: B1294426

1H-Indole-3-propanol: A Technical Guide for
Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
research applications, and experimental protocols related to 1H-Indole-3-propanol. While
direct biological studies on 1H-Indole-3-propanol are limited, its significance as a synthetic
precursor for bioactive molecules and as a metabolic parent to the extensively studied Indole-
3-propionic acid (IPA) is of considerable interest to the scientific community. This document
summarizes key data, details relevant experimental procedures, and visualizes associated
pathways to facilitate further research and drug development.

Physicochemical Properties of 1H-Indole-3-propanol

A thorough understanding of the physicochemical properties of 1H-Indole-3-propanol is
fundamental for its application in research. The following table summarizes its key
characteristics.
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Property Value Source(s)
Molecular Formula C11H13NO [1112]
Molecular Weight 175.23 g/mol [1][2]

CAS Number 3569-21-9 [1]

Melting Point 0°C [1]

Boiling Point 369.8 £ 0.0 °C at 760 mmHg [1]

Density 1.2+0.1 g/cm3 [1]

pKa 15.18 + 0.10 (Predicted) [1]
XLogP3 1.8 [1]
Solubility Soluble in ethanol. [3]

Research Applications: A Tale of a Precursor and its
Bioactive Metabolite

Current research primarily utilizes 1H-Indole-3-propanol as a versatile starting material in
organic synthesis. Its structural relationship to the highly bioactive metabolite, Indole-3-
propionic acid (IPA), positions it as a compound of significant interest.

Synthetic Applications of 1H-Indole-3-propanol

1H-Indole-3-propanol serves as a key building block for the synthesis of various target
molecules, including agonists for the human 5-HT1D receptor, which are relevant in the
development of treatments for migraines.[3][4] A common synthetic transformation is its
oxidation to 1H-Indole-3-propanal.[1]

This protocol details the oxidation of 1H-Indole-3-propanol using pyridinium chlorochromate
(PCC).[1]

Materials:

e 1H-Indole-3-propanol
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e Pyridinium chlorochromate (PCC)

¢ Anhydrous dichloromethane (DCM)

 Silica gel

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Ethyl acetate

e Hexanes

» Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)
e Magnetic stirrer

» Rotary evaporator

o Column chromatography apparatus

Procedure:

e Dissolve 1H-Indole-3-propanol (1 equivalent) in anhydrous DCM in a round-bottom flask.
e Add PCC (1.5 equivalents) to the solution at room temperature with stirring.

» Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is
typically complete within 2-3 hours.

o Upon completion, dilute the reaction mixture with DCM and filter through a pad of silica gel to
remove chromium salts.

e Wash the silica pad with additional DCM.
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o Combine the organic filtrates and wash sequentially with saturated NaHCOs solution and
brine.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced pressure
using a rotary evaporator.

» Purify the crude product by column chromatography on silica gel using a gradient of ethyl
acetate in hexanes as the eluent to obtain pure 1H-Indole-3-propanal.[1]

Oxidation Reaction
(2-3 hours)
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Caption: Workflow for the oxidation of 1H-Indole-3-propanol.

Biological Significance of Indole-3-propionic Acid (IPA),
a Key Metabolite

While 1H-Indole-3-propanol’s direct biological activity is not extensively documented, its
metabolic derivative, Indole-3-propionic acid (IPA), is a subject of intense research. IPAis a
tryptophan metabolite produced by the gut microbiota and exhibits potent neuroprotective, anti-
inflammatory, and antioxidant properties.[5][6]

IPA has been shown to exert its biological effects through various signaling pathways.

o RAGE-JAK2-STAT3 Pathway: IPA can attenuate neuroinflammation by inhibiting the
Receptor for Advanced Glycation End-products (RAGE)/Janus kinase 2 (JAK2)/Signal
Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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